12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole

• IUPAC Name: 12-phenyl-5H-indolo[3,2-c]carbazole
• InChI: InChI=1S/C24H16N2/c1-2-8-16(9-3-1)26-22-13-7-5-10-17(22)18-14-15-21-23(24(18)26)19-11-4-6-12-20(19)25-21/h1-15,25H
• InChI Key: CXYOEPZIGDJYLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3C4=C2C5=C(C=C4)NC6=CC=CC=C65
• Molecular Formula: C24H16N2
• Molecular Weight: 332.4 g/mol

Description

“12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole” is an OLED material. It is a polycyclic structure that combines two carbazole moieties sharing a fused aromatic ring.

Synthesis Analysis

The synthesis of “12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole” involves using 5,12-dihydroindolo[3,2-a]carbazole as the scaffold. Two novel carbazole derivatives were synthesized in a study.

Molecular Structure Analysis

The molecular structure of “12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole” is C24H16N2. The introduction of aromatic substituents contributed to drastically reduce the π-stacking ability of carbazole derivatives.

Chemical Reactions Analysis

The chemical reactions involving “12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole” are complex. In N2 saturated DMSO solutions, the generation of radicals were triggered exposure to sunlight.

Physical And Chemical Properties Analysis

“12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole” is a solid at 20°C. It is extremely soluble in water, with solubility surpassing 7% in weight.

Scientific Research Applications

1. Efficient Ligand for the TCDD Receptor

12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole has been recognized for its efficiency as a ligand for the TCDD (Ah) receptor. The synthesis of its derivatives, including 5,11-dihydroindolo[3,2-b]carbazole-6,12-dicarbaldehyde, shows promising potential in receptor interaction studies (Tholander & Bergman, 1999).

2. Chromogenic-Sensing Applications

This compound has also been utilized in the development of chromogenic-sensing applications. Novel indolo[3,2-b]carbazole derivatives, including a chromogenic-sensing 5,12-dihydroindolo[3,2-b]carbazole, have been synthesized, demonstrating its potential in sensing technologies (Gu et al., 2008).

3. Scaffold Modification for Optical and Electrochemical Properties

Significant research has been done on modifying the 5,12-dihydroindolo[3,2-a]carbazole scaffold. These modifications include regioselective formylation and acetylation, leading to derivatives with varied optical and electrochemical properties. Such modifications expand the utility of this compound in various scientific applications (Kazin et al., 2019).

4. Water-Soluble Photoinitiators for Antibacterial Applications

Recently, derivatives of 5,12-dihydroindolo[3,2-a]carbazole have been developed as water-soluble photoinitiators for 3D antibacterial hydrogels. These novel carbazole derivatives show exceptional solubility in water and are used in producing hydrogels with antibacterial properties, demonstrating its potential in biomedical applications (Chen et al., 2023).

Mechanism of Action

The mechanism of action of “12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole” is related to its potential electrical and optical properties. It can be used as an efficient water-soluble photoinitiator in conjunction with co-initiators.

Safety and Hazards

The safety and hazards associated with “12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole” include skin and eye irritation. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed.

Future Directions

The future directions of “12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole” research could involve further exploration of its potential electrical and optical properties. It could also be used for the in situ preparation of hydrogels containing silver nanoparticles.